1-O-decanoylpanal
1-O-decanoylpanal
Brand Name:
Vulcanchem
CAS No.:
154381-70-1
VCID:
VC0127105
InChI:
InChI=1S/C25H36O6/c1-4-5-6-7-8-9-10-11-22(28)31-21-14-18(25(29)30)13-19-23(17(3)15-26)20(27)12-16(2)24(19)21/h13,15-16,19,21,23-24H,3-12,14H2,1-2H3,(H,29,30)/t16-,19+,21-,23-,24+/m0/s1
SMILES:
CCCCCCCCCC(=O)OC1CC(=CC2C1C(CC(=O)C2C(=C)C=O)C)C(=O)O
Molecular Formula:
C25H36O6
Molecular Weight:
432.5 g/mol
1-O-decanoylpanal
CAS No.: 154381-70-1
Main Products
VCID: VC0127105
Molecular Formula: C25H36O6
Molecular Weight: 432.5 g/mol
| CAS No. | 154381-70-1 |
|---|---|
| Product Name | 1-O-decanoylpanal |
| Molecular Formula | C25H36O6 |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | (4S,4aR,5S,8R,8aS)-4-decanoyloxy-5-methyl-7-oxo-8-(3-oxoprop-1-en-2-yl)-4,4a,5,6,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H36O6/c1-4-5-6-7-8-9-10-11-22(28)31-21-14-18(25(29)30)13-19-23(17(3)15-26)20(27)12-16(2)24(19)21/h13,15-16,19,21,23-24H,3-12,14H2,1-2H3,(H,29,30)/t16-,19+,21-,23-,24+/m0/s1 |
| Standard InChIKey | VCPVUAOJECJROT-LDSRHLQJSA-N |
| Isomeric SMILES | CCCCCCCCCC(=O)O[C@H]1CC(=C[C@H]2[C@H]1[C@H](CC(=O)[C@H]2C(=C)C=O)C)C(=O)O |
| SMILES | CCCCCCCCCC(=O)OC1CC(=CC2C1C(CC(=O)C2C(=C)C=O)C)C(=O)O |
| Canonical SMILES | CCCCCCCCCC(=O)OC1CC(=CC2C1C(CC(=O)C2C(=C)C=O)C)C(=O)O |
| Synonyms | 1-O-decanoylpanal PS-A lucif |
| PubChem Compound | 192674 |
| Last Modified | Nov 11 2021 |
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